![molecular formula C20H26ClN3O B6269950 rac-N-[(1r,3r)-3-(aminomethyl)-3-phenylcyclobutyl]-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride CAS No. 2418662-82-3](/img/no-structure.png)
rac-N-[(1r,3r)-3-(aminomethyl)-3-phenylcyclobutyl]-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride
Description
This compound is a complex organic molecule that contains several functional groups. It has a cyclobutyl group, which is a four-membered carbon ring, attached to an aminomethyl group (which contains nitrogen) and a phenyl group (a six-membered carbon ring). The molecule also contains a tetrahydroindolizine group, which is a fused ring system containing nitrogen .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the synthesis of the cyclobutyl ring, followed by the introduction of the aminomethyl and phenyl groups. The tetrahydroindolizine group could be formed in a later step, possibly through a cyclization reaction .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several ring systems and a variety of functional groups. Techniques such as NMR spectroscopy and X-ray crystallography could be used to determine the structure .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific functional groups present. The aminomethyl group could be involved in reactions with acids or bases, while the phenyl group could undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar aminomethyl group could make the compound more soluble in polar solvents .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-N-[(1r,3r)-3-(aminomethyl)-3-phenylcyclobutyl]-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride involves the reaction of a cyclobutane derivative with an amine, followed by a cyclization reaction to form the indolizine ring system. The carboxylic acid group is then activated and coupled with an amine to form the final product. The hydrochloride salt is added at the end to improve solubility and stability.", "Starting Materials": [ "Cyclobutane derivative with a phenyl group and a carboxylic acid group", "Amine with a methyl group and a phenyl group", "Acid activator (e.g. EDC, HOBt)", "Hydrochloric acid" ], "Reaction": [ "The cyclobutane derivative is reacted with the amine in the presence of a base (e.g. NaOH) to form the corresponding amide", "The amide is then cyclized using a Lewis acid catalyst (e.g. BF3) to form the indolizine ring system", "The carboxylic acid group is activated using an acid activator (e.g. EDC, HOBt) and coupled with an amine to form the final product", "The product is then purified and the hydrochloride salt is added to improve solubility and stability" ] } | |
CAS RN |
2418662-82-3 |
Molecular Formula |
C20H26ClN3O |
Molecular Weight |
359.9 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
